Cas no 83487-88-1 (Navidrex-K)

• Product Name: Navidrex-K
• CAS No: 83487-88-1
• MF: C₁₃H₁₈Cl₂KN₃O₄S₂
• MW: 454.434019565582
• CID: 723536
• PubChem ID: 23674274
• Update Time: 2025-04-19

Navidrex-K Chemical and Physical Properties

Names and Identifiers

• Navidrex-K
• potassium,6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide,chloride
• 83487-88-1
• 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide, mixt. with potassium chloride (kcl)
• potassium;6-chloro-3-(cyclopentylmethyl)-1,1-dioxo-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide;chloride

• Inchi： 1S/C13H18ClN3O4S2.ClH.K/c14-9-6-10-12(7-11(9)22(15,18)19)23(20,21)17-13(16-10)5-8-3-1-2-4-8;;/h6-8,13,16-17H,1-5H2,(H2,15,18,19);1H;/q;;+1/p-1
• InChI Key： ROFRCUBRLZHJIN-UHFFFAOYSA-M
• SMILES： [K+].ClC1C(=CC2=C(C=1)NC(CC1CCCC1)NS2(=O)=O)S(N)(=O)=O.[Cl-]

Computed Properties

• Exact Mass: 452.9752853g/mol
• Monoisotopic Mass: 452.9752853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 639
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų